Cas no 960210-99-5 (Plocabulin)

Plocabulin structure
Plocabulin structure
Product name:Plocabulin
CAS No:960210-99-5
MF:C31H45N3O7
MW:571.704909086227
CID:4767630
PubChem ID:57788271

Plocabulin Chemical and Physical Properties

Names and Identifiers

    • Plocabulin
    • PM060184
    • J3.348.355D
    • 52Y8L60CR7
    • (1z,4s,6z)-1-[(N-{(2z,4z,6e,8s)-8-[(2s)-5-Methoxy-6-Oxo-3,6-Dihydro-2h-Pyran-2-Yl]-6-Methylnona-2,4,6-Trienoyl}-3-Methyl-L-Valyl)amino]octa-1,6-Dien-4-Yl Carbamate
    • (S,1Z,6Z)-1-((S)-2-((S,2Z,4Z,6E)-8-((S)-5-methoxy-6-oxo-3,6-dihydro-2H-pyran-2-yl)-6-methylnona-2,4,6-trienamido)-3,3-dimethylbutanamido)octa-1,6-dien-4-yl carbamate
    • Plocabulin [INN]
    • DB13137
    • Pm 060184
    • 2,4,6-Nonatrienamide, N-
    • PM-060184
    • (1Z,4S,6Z)-1-((2S)-2-((2Z,4Z,6E,8S)-8-((2S)-5-methoxy-6-oxo-3,6-dihydro-2H-pyran-2-yl)-6-methylnona-2,4,6-trienamido)-3,3-dimethylbutanamido)octa-1,6-dien-4-yl carbamate
    • AKOS040749220
    • SCHEMBL12895639
    • CHEMBL4297636
    • [(1Z,4S,6Z)-1-[[(2S)-2-[[(2Z,4Z,6E,8S)-8-[(2S)-5-methoxy-6-oxo-2,3-dihydropyran-2-yl]-6-methylnona-2,4,6-trienoyl]amino]-3,3-dimethylbutanoyl]amino]octa-1,6-dien-4-yl] carbamate
    • (1Z,4S,6Z)-1-[(N-{(2Z,4Z,6E,8S)-8-[(2S)-5-methoxy-6-oxo-3,6-dihydro-2H-pyran-2-yl]-6-methylnona-2,4,6-trienoyl}-3-methy
    • plocabulina
    • plocabulinum
    • PLOCABULIN [WHO-DD]
    • UNII-52Y8L60CR7
    • 3H4
    • Q27261028
    • DA-56934
    • l-L-valyl)amino]octa-1,6-dien-4-yl carbamate
    • 960210-99-5
    • 2,4,6-Nonatrienamide, N-((1S)-1-((((1Z,4S,6Z)-4-((aminocarbonyl)oxy)-1,6-octadien-1-yl)amino)carbonyl)-2,2-dimethylpropyl)-8-((2S)-3,6-dihydro-5-methoxy-6-oxo-2H-pyran-2-yl)-6-methyl-, (2Z,4Z,6E,8S)-
    • plocabuline
    • (1Z,4S,6Z)-1-[(2S)-2-[(2Z,4Z,6E,8S)-8-[(2S)-5-methoxy-6-oxo-3,6-dihydro-2H-pyran-2-yl]-6-methylnona-2,4,6-trienamido]-3,3-dimethylbutanamido]octa-1,6-dien-4-yl carbamate
    • (1Z,4S,6Z)-1-[(N-{(2Z,4Z,6E,8S)-8-[(2S)-5-methoxy-6-oxo-3,6-dihydro-2H-pyran-2-yl]-6-methylnona-2,4,6-trienoyl}-3-methy l-L-valyl)amino]octa-1,6-dien-4-yl carbamate
    • NS00073141
    • Inchi: 1S/C31H45N3O7/c1-8-9-14-23(40-30(32)38)15-12-19-33-28(36)27(31(4,5)6)34-26(35)16-11-10-13-21(2)20-22(3)24-17-18-25(39-7)29(37)41-24/h8-13,16,18-20,22-24,27H,14-15,17H2,1-7H3,(H2,32,38)(H,33,36)(H,34,35)/b9-8-,13-10-,16-11-,19-12-,21-20+/t22-,23-,24-,27+/m0/s1
    • InChI Key: IEKGSKLKBICCHQ-BDOJOPHNSA-N
    • SMILES: O1C(C(=CC[C@H]1[C@H](/C=C(\C)/C=C\C=C/C(N[C@H](C(N/C=C\C[C@H](C/C=C\C)OC(N)=O)=O)C(C)(C)C)=O)C)OC)=O

Computed Properties

  • Exact Mass: 571.32575078g/mol
  • Monoisotopic Mass: 571.32575078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 16
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 5
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 146

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